![molecular formula C19H16ClFN4O2S B3011000 2-(2-(3-(4-chlorophenyl)ureido)thiazol-4-yl)-N-(4-fluorobenzyl)acetamide CAS No. 921467-88-1](/img/structure/B3011000.png)
2-(2-(3-(4-chlorophenyl)ureido)thiazol-4-yl)-N-(4-fluorobenzyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2-(3-(4-chlorophenyl)ureido)thiazol-4-yl)-N-(4-fluorobenzyl)acetamide is a synthetic compound that belongs to the class of thiazole derivatives. It is commonly referred to as TAK-659 and has gained significant attention in the scientific community due to its potential therapeutic applications.
Scientific Research Applications
Spectroscopic and Quantum Mechanical Studies
Research has explored the synthesis and properties of analogs related to the compound, such as benzothiazolinone acetamide derivatives. These compounds have been studied for their vibrational spectra, electronic properties, light harvesting efficiency for dye-sensitized solar cells, and non-linear optical activity. Molecular docking studies with Cyclooxygenase 1 (COX1) suggest potential for understanding ligand-protein interactions, indicating applications in medicinal chemistry and drug design (Mary et al., 2020).
Crystal Structure Analysis
The crystal structure of closely related acetamide compounds has been analyzed, revealing insights into molecular configurations and intermolecular interactions. This information is critical for material science and drug design, helping to predict the behavior of similar compounds in solid states (Saravanan et al., 2016).
Structure-Activity Relationships
Investigations into phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors have explored various heterocyclic analogs to improve metabolic stability. Such studies are essential for the development of new therapeutics, highlighting the compound's potential as a scaffold for designing inhibitors with specific pharmacological targets (Stec et al., 2011).
Antimicrobial and Antitumor Studies
Synthetic derivatives of benzothiazole, including compounds with structural similarities to 2-(2-(3-(4-chlorophenyl)ureido)thiazol-4-yl)-N-(4-fluorobenzyl)acetamide, have been evaluated for their antimicrobial and antitumor activities. These studies contribute to the search for new compounds with potential therapeutic applications in treating infections and cancer (Patel et al., 2009), (Yurttaş et al., 2015).
Anticancer Activity
The exploration of fluoro-substituted benzo[b]pyran derivatives for anti-lung cancer activity indicates the potential of structurally related compounds in oncology research. Such studies aim to identify new therapeutic agents with efficacy against cancer at low concentrations, highlighting the broader applicability of this class of compounds (Hammam et al., 2005).
properties
IUPAC Name |
2-[2-[(4-chlorophenyl)carbamoylamino]-1,3-thiazol-4-yl]-N-[(4-fluorophenyl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16ClFN4O2S/c20-13-3-7-15(8-4-13)23-18(27)25-19-24-16(11-28-19)9-17(26)22-10-12-1-5-14(21)6-2-12/h1-8,11H,9-10H2,(H,22,26)(H2,23,24,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CFHCMPJCGZKNQB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CNC(=O)CC2=CSC(=N2)NC(=O)NC3=CC=C(C=C3)Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16ClFN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-(3-(4-chlorophenyl)ureido)thiazol-4-yl)-N-(4-fluorobenzyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.